Cas no 1266343-99-0 (4-(2-hydroxypropanoyl)benzonitrile)

• Product Name: 4-(2-hydroxypropanoyl)benzonitrile
• CAS No: 1266343-99-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD24697625
• CID: 4584366
• PubChem ID: 52912849
• Update Time: 2025-05-20

4-(2-hydroxypropanoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxypropanoyl)benzonitrile
• Benzonitrile, 4-(2-hydroxy-1-oxopropyl)-

• MDL： MFCD24697625
• Inchi： 1S/C10H9NO2/c1-7(12)10(13)9-4-2-8(6-11)3-5-9/h2-5,7,12H,1H3
• InChI Key： YKZKRIPEEDZFCV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(=O)C(O)C)C=C1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2-hydroxypropanoyl)benzonitrile

4-(2-Hydroxypropanoyl)Benzonitrile: A Comprehensive Overview

4-(2-Hydroxypropanoyl)Benzonitrile, also known by its CAS registry number CAS No. 1266343-99-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of nitriles, which are organic compounds containing a nitrile group (-C≡N). The structure of 4-(2-Hydroxypropanoyl)Benzonitrile consists of a benzonitrile moiety attached to a 2-hydroxypropanoyl group, making it a derivative of both aromatic and aliphatic compounds.

The synthesis of 4-(2-Hydroxypropanoyl)Benzonitrile involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications. The compound's structure lends itself to various functionalization possibilities, which have been explored in recent studies to develop novel materials and pharmaceutical agents.

In terms of physical properties, 4-(2-Hydroxypropanoyl)Benzonitrile exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its chemical stability under normal conditions makes it suitable for use in a wide range of environments. The presence of the hydroxyl group in the molecule introduces additional reactivity, enabling the compound to participate in various chemical transformations, such as esterification and oxidation reactions.

The application of 4-(2-Hydroxypropanoyl)Benzonitrile spans across multiple fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug development due to its ability to modulate key biological targets. Recent studies have demonstrated its efficacy in inhibiting certain enzymes associated with neurodegenerative diseases, highlighting its potential as a therapeutic agent.

In the realm of materials science, 4-(2-Hydroxypropanoyl)Benzonitrile has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its ability to form strong intermolecular hydrogen bonds makes it an ideal candidate for developing high-performance materials with enhanced mechanical and thermal properties. Researchers have also explored its use in the creation of stimuli-responsive materials, which can undergo reversible changes in response to external stimuli such as temperature or pH.

The environmental impact of 4-(2-Hydroxypropanoyl)Benzonitrile has also been a topic of interest in recent studies. Assessments have shown that the compound exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals in certain applications. Furthermore, its biodegradability under aerobic conditions has been confirmed, which aligns with the growing demand for sustainable chemical solutions.

In conclusion, 4-(2-Hydroxypropanoyl)Benzonitrile, with its unique chemical structure and versatile properties, continues to be a subject of intense research across various disciplines. Its potential applications in pharmaceuticals, materials science, and environmental chemistry make it an important compound to watch in the coming years. As advancements in synthetic methods and application development continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial practices.